Cas no 503829-05-8 (9H-Carbazole,9-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-(1H-tetrazol-5-yl)-)

• Product Name: 9H-Carbazole,9-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-(1H-tetrazol-5-yl)-
• CAS No: 503829-05-8
• MF: C₂₂H₁₃F₆N₅
• MW: 461.362544775009
• CID: 1565800
• Update Time: 2024-08-24

9H-Carbazole,9-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole,9-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-(1H-tetrazol-5-yl)-
• 9-[[3,5-Bis(trifluoromethyl)phenyl]methyl]-3-(2H-tetrazol-5-yl)-9H-carbazole

• Inchi： 1S/C22H13F6N5/c23-21(24,25)14-7-12(8-15(10-14)22(26,27)28)11-33-18-4-2-1-3-16(18)17-9-13(5-6-19(17)33)20-29-31-32-30-20/h1-10H,11H2,(H,29,30,31,32)
• InChI Key： XQKNWLSNVCFXDC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)C2=C(C=CC=C2)C2=C1C=CC(C1=NNN=N1)=C2

Computed Properties

• Exact Mass: 461.10769

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.5±60.0 °C(Predicted)
• PSA: 59.39
• pka: 4.45±0.10(Predicted)